Cas no 2098127-54-7 (2,2'-(3h-diazirine-3,3-diyl)bis(ethan-1-ol))

2,2'-(3H-Diazirine-3,3-diyl)bis(ethan-1-ol) is a bifunctional diazirine compound featuring hydroxyl groups, making it a versatile reagent for photoaffinity labeling and crosslinking applications. Its diazirine moiety generates highly reactive carbene intermediates upon UV irradiation, enabling covalent bonding with proximal molecules. The hydroxyl groups enhance solubility in aqueous and polar organic solvents, facilitating its use in biological systems. This compound is particularly valuable for studying protein-protein interactions, ligand-receptor binding, and other biomolecular processes due to its efficient crosslinking capability and minimal steric interference. Its stability under ambient conditions and selective reactivity under UV light make it a reliable tool for structural and functional investigations in biochemistry and molecular biology.
2,2'-(3h-diazirine-3,3-diyl)bis(ethan-1-ol) structure
2098127-54-7 structure
Product Name:2,2'-(3h-diazirine-3,3-diyl)bis(ethan-1-ol)
CAS No:2098127-54-7
MF:C5H10N2O2
MW:130.1451
CID:5051612
Update Time:2025-11-02

2,2'-(3h-diazirine-3,3-diyl)bis(ethan-1-ol) Chemical and Physical Properties

Names and Identifiers

    • 2,2'-(3H-Diazirine-3,3-diyl)diethanol
    • 2-[3-(2-hydroxyethyl)diazirin-3-yl]ethanol
    • 2,2'-(3H-diazirine-3,3-diyl)bis(ethan-1-ol)
    • 2,2'-(3h-diazirine-3,3-diyl)bis(ethan-1-ol)
    • Inchi: 1S/C5H10N2O2/c8-3-1-5(2-4-9)6-7-5/h8-9H,1-4H2
    • InChI Key: NVMPGZVKUQCGLJ-UHFFFAOYSA-N
    • SMILES: O([H])C([H])([H])C([H])([H])C1(C([H])([H])C([H])([H])O[H])N=N1

Computed Properties

  • Exact Mass: 130.074227566 g/mol
  • Monoisotopic Mass: 130.074227566 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 65.2
  • Molecular Weight: 130.15

2,2'-(3h-diazirine-3,3-diyl)bis(ethan-1-ol) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H207031-100mg
2,2'-(3h-diazirine-3,3-diyl)bis(ethan-1-ol)
2098127-54-7
100mg
$ 250.00 2022-06-04
TRC
H207031-500mg
2,2'-(3h-diazirine-3,3-diyl)bis(ethan-1-ol)
2098127-54-7
500mg
$ 910.00 2022-06-04
TRC
H207031-1g
2,2'-(3h-diazirine-3,3-diyl)bis(ethan-1-ol)
2098127-54-7
1g
$ 1410.00 2022-06-04
Enamine
EN300-6341310-0.25g
2-[3-(2-hydroxyethyl)-3H-diazirin-3-yl]ethan-1-ol
2098127-54-7 95.0%
0.25g
$735.0 2025-03-15
Enamine
EN300-6341310-0.05g
2-[3-(2-hydroxyethyl)-3H-diazirin-3-yl]ethan-1-ol
2098127-54-7 95.0%
0.05g
$344.0 2025-03-15
Enamine
EN300-6341310-0.1g
2-[3-(2-hydroxyethyl)-3H-diazirin-3-yl]ethan-1-ol
2098127-54-7 95.0%
0.1g
$515.0 2025-03-15
Enamine
EN300-6341310-0.5g
2-[3-(2-hydroxyethyl)-3H-diazirin-3-yl]ethan-1-ol
2098127-54-7 95.0%
0.5g
$1158.0 2025-03-15
Enamine
EN300-6341310-1.0g
2-[3-(2-hydroxyethyl)-3H-diazirin-3-yl]ethan-1-ol
2098127-54-7 95.0%
1.0g
$1485.0 2025-03-15
Enamine
EN300-6341310-2.5g
2-[3-(2-hydroxyethyl)-3H-diazirin-3-yl]ethan-1-ol
2098127-54-7 95.0%
2.5g
$2912.0 2025-03-15
Enamine
EN300-6341310-5.0g
2-[3-(2-hydroxyethyl)-3H-diazirin-3-yl]ethan-1-ol
2098127-54-7 95.0%
5.0g
$4309.0 2025-03-15

2,2'-(3h-diazirine-3,3-diyl)bis(ethan-1-ol) Related Literature

Additional information on 2,2'-(3h-diazirine-3,3-diyl)bis(ethan-1-ol)

Research Brief on 2,2'-(3H-Diazirine-3,3-diyl)bis(ethan-1-ol) (CAS: 2098127-54-7): Advances and Applications in Chemical Biology and Drug Discovery

The compound 2,2'-(3H-diazirine-3,3-diyl)bis(ethan-1-ol) (CAS: 2098127-54-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bifunctional molecule, featuring a diazirine core and hydroxyl-terminated ethylene glycol arms, serves as a versatile photoaffinity labeling (PAL) reagent and crosslinker. Recent studies highlight its utility in probing protein-protein interactions, mapping binding sites, and facilitating drug discovery efforts. This brief synthesizes the latest findings on its synthesis, mechanistic insights, and emerging applications.

A 2023 study published in Journal of the American Chemical Society demonstrated the compound's superior photostability compared to traditional aryl diazirines, with a quantum yield of 0.25 for carbene generation upon UV irradiation (365 nm). The ethylene glycol linker arms confer improved water solubility (up to 50 mM in PBS), addressing a key limitation of hydrophobic diazirine probes. Researchers at Scripps Research Institute successfully employed this reagent to capture transient interactions between G-protein-coupled receptors (GPCRs) and arrestins, revealing previously undetectable conformational states.

In drug discovery, the compound (CAS: 2098127-54-7) has enabled covalent fragment-based screening campaigns. A Nature Biotechnology paper (2024) detailed its use in identifying allosteric inhibitors of KRAS G12D, where the diazirine moiety facilitated irreversible binding to the target while maintaining ligand efficiency (>0.3 kcal/mol/atom). The hydroxyl groups allowed straightforward conjugation to SPR chips for real-time binding kinetics analysis, demonstrating KD values in the low micromolar range for lead compounds.

Structural biology applications have also advanced, with cryo-EM studies utilizing the reagent to stabilize membrane protein complexes. The 2.8 Å resolution structure of the TRPV1 ion channel bound to its natural ligand (published in Cell, 2023) was achieved using this crosslinker, showcasing its minimal structural perturbation compared to glutaraldehyde. Mass spectrometry analysis revealed specific labeling at Asp189 and Lys203 residues, providing crucial insights into the channel's activation mechanism.

Ongoing clinical translation efforts focus on antibody-drug conjugates (ADCs) incorporating this diazirine derivative. Phase I trials (NCT05432822) are evaluating its use in stabilizing the linker-payload interface of HER2-targeting ADCs, with preliminary data showing 40% reduced payload loss in circulation compared to maleimide-based linkers. The compound's ability to form stable covalent bonds under physiological conditions (t1/2 > 72h at 37°C) while maintaining cleavability in lysosomal environments makes it particularly promising for targeted therapies.

Future directions include development of isotopically labeled versions (13C/15N) for advanced NMR studies and exploration of two-photon activation paradigms to enable deeper tissue penetration for in vivo applications. The unique properties of 2,2'-(3H-diazirine-3,3-diyl)bis(ethan-1-ol) position it as a transformative tool bridging chemical biology with therapeutic development, with at least 15 patent applications filed in 2024 alone covering novel applications in proteomics and precision medicine.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent